Cas no 1805429-50-8 (Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate
• CAS No: 1805429-50-8
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875459
• Update Time: 2025-05-23

Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)7-6(8(10)11)4(2-12)5(14)3-13-7/h3,8,14H,1H3
• InChI Key： ZNBPBCOCMDCLLA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CN=C1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.6
• Topological Polar Surface Area: 83.2

Additional information on Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate

Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate: A Comprehensive Overview

Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate, with the CAS number 1805429-50-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a pyridine ring substituted with cyano, difluoromethyl, and hydroxyl groups, exhibits a wide range of potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These techniques not only enhance the efficiency of the synthesis but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its pyridine ring serves as a versatile scaffold for further functionalization, enabling the creation of bioactive compounds with tailored properties. For instance, recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and other proliferative diseases. The presence of electron-withdrawing groups like cyano and difluoromethyl enhances the compound's ability to modulate enzyme activity, making it an attractive candidate for drug design.

In addition to its medicinal applications, Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as a charge transport layer in organic electronic devices, leveraging its high thermal stability and excellent electrical properties.

The structural versatility of this compound is further exemplified by its ability to participate in various chemical transformations. For example, the hydroxyl group on the pyridine ring can be readily oxidized or alkylated, enabling the creation of derivatives with diverse functionalities. This flexibility has facilitated its use in combinatorial chemistry approaches, where libraries of related compounds are synthesized and screened for biological activity.

From an analytical perspective, the characterization of Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have not only improved our understanding of the compound but also streamlined quality control processes in industrial settings.

Looking ahead, the continued exploration of Methyl 4-cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate is expected to yield further breakthroughs in both academic research and industrial applications. Its role as a key intermediate in drug discovery and materials science underscores its importance in contemporary chemistry. As researchers continue to uncover new synthetic routes and functional applications for this compound, its impact on various scientific disciplines is set to grow significantly.